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Compound Name: Fenfangjine G

Cat. No.: B15588280 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Fenfangjine G, also known as Tetrandrine, is a bis-benzylisoquinoline alkaloid isolated from

the root of Stephania tetrandra.[1] It has garnered significant interest for its wide range of

pharmacological activities, including anti-inflammatory, immunomodulatory, and anti-cancer

effects.[1][2] In cancer research, Tetrandrine has been shown to inhibit proliferation, induce

apoptosis and autophagy, and reverse multidrug resistance in various cancer cell lines.[1][2] Its

primary mechanisms of action include the blockade of voltage-gated calcium channels and the

modulation of key signaling pathways such as PI3K/Akt and NF-κB.[1][3][4][5][6]

Proper dissolution and preparation of Tetrandrine are critical for obtaining accurate and

reproducible results in in vitro assays. This document provides detailed protocols for

solubilizing Fenfangjine G (Tetrandrine) and outlines its mechanism of action with

corresponding pathway diagrams.

Solubility of Fenfangjine G (Tetrandrine)
Tetrandrine is practically insoluble in water but is soluble in organic solvents. Dimethyl sulfoxide

(DMSO) is the most commonly used solvent for preparing stock solutions for in vitro studies.[7]

It is crucial to use fresh, anhydrous DMSO, as moisture can reduce the solubility of the

compound.
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Table 1: Solubility Data for Fenfangjine G (Tetrandrine)

Solvent
Concentration
(mg/mL)

Molar
Concentration
(mM)

Notes

DMSO ≥ 14.75 mg/mL ≥ 23.67 mM

Use fresh, anhydrous

DMSO for best

results.[7]

DMSO 12 mg/mL 19.26 mM

Moisture-absorbing

DMSO can decrease

solubility.

Molecular Weight of Tetrandrine: 622.76 g/mol

Experimental Protocols
Preparation of a High-Concentration Stock Solution
(e.g., 20 mM in DMSO)
This protocol describes the preparation of a 20 mM stock solution of Tetrandrine in DMSO.

Materials:

Fenfangjine G (Tetrandrine) powder (MW: 622.76)

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Calibrated analytical balance

Vortex mixer

Procedure:
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Weighing: Accurately weigh out a desired amount of Tetrandrine powder. For example, to

prepare 1 mL of a 20 mM stock solution, weigh 12.46 mg of Tetrandrine. Calculation: 0.020

mol/L * 622.76 g/mol * 0.001 L = 0.01246 g = 12.46 mg

Solvent Addition: Add the weighed Tetrandrine powder to a sterile vial. Using a calibrated

pipette, add the calculated volume of anhydrous DMSO (e.g., 1 mL).

Dissolution: Tightly cap the vial and vortex thoroughly until the powder is completely

dissolved. Gentle warming in a water bath (37°C) or brief sonication can be used to aid

dissolution if necessary. Ensure the solution is clear before proceeding.

Storage: Aliquot the stock solution into smaller, single-use volumes in sterile microcentrifuge

tubes to avoid repeated freeze-thaw cycles. Store the aliquots at -20°C for long-term

storage.[7]

Preparation of Working Solutions for Cell-Based Assays
This protocol describes the dilution of the DMSO stock solution into an aqueous cell culture

medium for treating cells.

Materials:

20 mM Tetrandrine stock solution in DMSO

Sterile, pre-warmed complete cell culture medium

Sterile pipette tips and tubes

Procedure:

Thaw Stock Solution: Thaw one aliquot of the 20 mM Tetrandrine stock solution at room

temperature.

Serial Dilution (Recommended): To minimize precipitation and ensure accurate final

concentrations, perform a serial dilution. First, dilute the high-concentration stock into a small

volume of cell culture medium to create an intermediate dilution.
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Final Dilution: Add the appropriate volume of the intermediate dilution to the final volume of

cell culture medium to achieve the desired treatment concentration.

Example for a 20 µM final concentration:

Add 1 µL of the 20 mM stock solution to 999 µL of pre-warmed cell culture medium.

Mix gently by pipetting up and down.

DMSO Control: Prepare a vehicle control by adding the same final concentration of DMSO to

the cell culture medium as is present in the highest concentration of the drug treatment

group. The final DMSO concentration should ideally be kept below 0.5% (v/v), and not

exceed 1%, as higher concentrations can be cytotoxic to many cell lines.

Application: Immediately add the working solutions (Tetrandrine dilutions and vehicle control)

to the cells.

Mechanism of Action & Signaling Pathways
Tetrandrine exerts its anti-cancer effects through multiple mechanisms. It is a known calcium

channel blocker, inhibiting both L-type and T-type voltage-gated calcium channels.[5][8] This

disruption of calcium homeostasis can trigger downstream signaling events. Furthermore,

Tetrandrine is a potent inducer of apoptosis. One of the key pathways it modulates is the

PI3K/Akt signaling cascade, which is crucial for cell survival. By inhibiting this pathway,

Tetrandrine promotes apoptosis.[1][6] The apoptotic process is executed via the activation of a

caspase cascade, including initiator caspases (caspase-8, caspase-9) and effector caspases

(caspase-3), leading to the cleavage of critical cellular substrates like PARP.[1][9]
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Caption: Tetrandrine-induced apoptosis signaling pathway.

Experimental Workflow and Logic Diagrams
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Visualizing the experimental process and decision-making logic can ensure consistency and

proper execution of in vitro assays.
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Caption: Workflow for preparing and using Tetrandrine in cell-based assays.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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